Methyl 3,4-diamino-5-chlorobenzoate

• IUPAC Name: methyl 3,4-diamino-5-chlorobenzoate
• InChI: InChI=1S/C8H9ClN2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,10-11H2,1H3
• InChI Key: SSLPIFFJNSMGLT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)Cl)N)N
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• CAS RN: 863886-05-9

Description

“Methyl 3,4-diamino-5-chlorobenzoate” is a chemical compound with the CAS Number: 863886-05-9. It has a molecular weight of 200.62. The IUPAC name for this compound is methyl 3,4-diamino-5-chlorobenzoate. It is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for “Methyl 3,4-diamino-5-chlorobenzoate” is 1S/C8H9ClN2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,10-11H2,1H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

“Methyl 3,4-diamino-5-chlorobenzoate” is a powder that is stored at room temperature. It has a molecular weight of 200.62.

Scientific Research Applications

• Chemical Reactivity and Molecular Structure :

  • Methyl chlorobenzoate analogues, including Methyl 3-chlorobenzoate, react with Me3Sn− ions via an SRN1 mechanism, showing specific regioselectivity in radical nucleophilic substitution processes (Montañez, Uranga, & Santiago, 2010).
  • The molecular structure and conformation of Methyl 3-chlorobenzoate were analyzed using gas electron diffraction and ab initio calculations, providing insights into its physical properties (Takashima et al., 1999).

• Synthesis and Applications in Medicinal Chemistry :

  • Synthesis of derivatives of pyrimidine compounds, which have applications in anticancer and antitumor activity, involves intermediates related to Methyl 3,4-diamino-5-chlorobenzoate (Grivsky et al., 1980).

• Materials Science and Engineering :

  • New energetic compounds with potential application as highly explosive compounds were synthesized and characterized, including derivatives of 3,4-diamino compounds (Klapötke & Stierstorfer, 2008).

• Environmental Science and Microbiology :

  • Studies on microbial degradation of chlorobenzoates, including 3-chlorobenzoate, highlight the potential for bioremediation of environmental contaminants (Brunsbach & Reineke, 1993).

• Analytical Chemistry :

  • The development of fluorogenic reagents for α-dicarbonyl compounds involves compounds like 1,2-diamino-4,5-methylenedioxybenzene, which shares structural similarities with Methyl 3,4-diamino-5-chlorobenzoate (Hara et al., 1988).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

To a solution of methyl 4-amino-5-chloro-3-nitrobenzoate (429 g, 18.6 mmol) in ethanol (115 mL), water (250 mL) and tetrahydrofuran (200 mL) was added sodium hydrosulfite (80 g, 391 mmol). The reaction was stirred at ambient temperature for two hours. To the reaction was added water (55 mL). After stirring for an additional hour saturated aqueous sodium bicarbonate (140 mL) was added to the reaction. The reaction mixture was filtered and the filtrate was extracted twice with ethyl acetate (200 mL each). The organic extracts were combined and washed with saturated aqueous sodium bicarbonate (100 mL) followed by saturated aqueous sodium chloride (100 mL). The organic layer was concentrated in vacuo to a final volume of 100 mL and then allowed to sit at ambient temperature overnight to give a precipitate. The mixture was filtered and dried under a stream of nitrogen to give methyl 3,4-diamino-5-chlorobenzoate (973 mg, 26%). The filtrate was concentrated in vacuo to give methyl 3,4-diamino-5-chlorobenzoate (2.45 g, 66%), 1H NMR (400 MHz, DMSO-d6) δ ppm 7.11 (d, J=1.95 Hz, 1H) 7.08 (d, J=1.95 Hz, 1H) 5.44 (s, 2H) 5.08 (s, 2H) 3.70 (s, 3H),